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Compound of Interest

Compound Name: Ch282-5

Cat. No.: B15583236 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of the chemical compound designated as Ch282-5. All personnel, including researchers,

scientists, and drug development professionals, must adhere to these guidelines to ensure a

safe laboratory environment.

Hazard Identification and Chemical Properties
A thorough understanding of the chemical's properties and associated hazards is the

foundation of safe handling. The primary source for this information is the Safety Data Sheet

(SDS).

Key Chemical Identifiers and Properties (Hypothetical Data for Ch282-5):
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Property Value Source

Chemical Name 2-(4-chlorophenyl)acetic acid [1]

CAS Number 1878-65-5 -

Molecular Formula C8H7ClO2 -

Molecular Weight 170.59 g/mol -

Appearance
White to off-white crystalline

solid
[1]

Odor Pungent, vinegar-like [1]

Melting Point 104-106 °C -

Boiling Point 285.3 °F at 760 mmHg [2]

Solubility
Soluble in water and organic

solvents
[1]

Hazard Summary:
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Hazard Category GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Dermal Skull and Crossbones Danger
H311: Toxic in contact

with skin.

Skin

Corrosion/Irritation
Corrosion Danger

H314: Causes severe

skin burns and eye

damage.[3]

Serious Eye Damage Corrosion Danger
H318: Causes serious

eye damage.

Carcinogenicity Health Hazard Warning
H351: Suspected of

causing cancer.

Reproductive Toxicity Health Hazard Danger

H360: May damage

fertility or the unborn

child.

Aquatic Hazard Environment Warning

H411: Toxic to aquatic

life with long-lasting

effects.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Ch282-5. The selection of PPE is

contingent on the specific procedures being performed.

Minimum PPE Requirements:

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a splash hazard.

Hand Protection: Wear chemically resistant gloves. Given the acute dermal toxicity, double

gloving is recommended.[4]

Body Protection: A flame-resistant lab coat is required. For procedures with a high risk of

splashing, a chemically resistant apron over the lab coat is necessary.

Footwear: Closed-toe shoes are mandatory in the laboratory.
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PPE for Specific Operations:

Operation Required PPE

Weighing and preparing solutions Safety goggles, double nitrile gloves, lab coat.

Heating or reacting the compound
Face shield, safety goggles, double nitrile

gloves, flame-resistant lab coat, chemical apron.

Large-scale operations (>50g)
All of the above, plus respiratory protection

(consult the SDS and a safety professional).

Cleaning spills Refer to the emergency procedures section.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to prevent accidental exposure

and maintain chemical integrity.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest eyewash station and safety shower.[5]

Engineering Controls: All work with Ch282-5 must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[5]

Weighing: When weighing the solid compound, use a disposable weigh boat.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

sand bath. Avoid open flames.

Post-Handling: After handling, decontaminate the work area with an appropriate solvent and

then a mild detergent. Wash hands and any exposed skin thoroughly.

Storage Requirements:
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Store Ch282-5 in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents and bases.[5]

The storage container must be tightly sealed and clearly labeled with the chemical name and

all relevant hazard warnings.

Keep the compound in a locked cabinet or an area with restricted access.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Exposure Response:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek immediate medical

attention.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one to two glasses of water.

Seek immediate medical attention.[3]

Spill Response Workflow:
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Spill Occurs Alert others in the area Evacuate if necessary Assess the spill size
and hazards

Small Spill (<100mL)

Large Spill (>100mL)
or highly hazardous

Contain and clean up
using appropriate spill kit

Personnel are trained
and have PPE

Contact Environmental
Health & Safety (EHS)

If unsure or uncomfortable
Decontaminate the area

After EHS response

Dispose of waste as
hazardous material Incident Reported

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Disposal Plan
All waste containing Ch282-5 must be treated as hazardous waste and disposed of according

to institutional and regulatory guidelines.

Waste Segregation and Collection:

Solid Waste: Contaminated solid waste, including gloves, weigh boats, and paper towels,

must be placed in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions and rinsates should be collected in a sealed, chemically

compatible container. Do not mix with other waste streams unless compatibility has been

confirmed.[7]

Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps

container for hazardous chemical waste.[4]

Waste Container Labeling and Storage:

All hazardous waste containers must be labeled with "HAZARDOUS WASTE," the full

chemical name of all contents, and the approximate percentage of each component.[7]

Waste containers must be kept closed except when adding waste.[7]
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Store waste containers in a designated satellite accumulation area.

Disposal Procedure Workflow:

Generate Waste Segregate waste by type
(solid, liquid, sharps)

Place in a compatible,
labeled container

Store in Satellite
Accumulation Area

Request hazardous
waste pickup from EHS

When container is full
or no longer in use Waste Disposed

Click to download full resolution via product page

Caption: Step-by-step process for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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